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Compound of Interest

Compound Name: MFH290

Cat. No.: B11932887

For Researchers, Scientists, and Drug Development
Professionals

Introduction

MFH290 is a potent, selective, and covalent inhibitor of cyclin-dependent kinase 12 (CDK12)
and cyclin-dependent kinase 13 (CDK13).[1][2] It functions by forming a covalent bond with
Cysteine-1039 in the active site of CDK12, leading to the inhibition of RNA Polymerase Il C-
terminal domain (CTD) phosphorylation at the Serine-2 position.[1][2] This targeted inhibition
disrupts the expression of key DNA damage response (DDR) genes, making MFH290 a
valuable tool for cancer research, particularly in combination with PARP inhibitors.[2][3]
Accurate preparation of a stock solution is the first critical step for reliable and reproducible in
vitro and in vivo experimental results.

Data Presentation

The following table summarizes the key quantitative data for MFH290.
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Parameter Value Source
Molecular Formula C26H31Ns503S:2 [3114]
Molecular Weight 525.69 g/mol [4]

CAS Number 2088715-91-5 [1][3]
Purity >98% (typical) [1]
Recommended Solvent DMSO [5]

-20°C for up to 1 month; -80°C

Stock Solution Storage
for up to 6 months

[1]

) -20°C for up to 3 years; 4°C for
Solid Compound Storage
up to 2 years

[5]

Experimental Protocols

Materials:

e MFH290 powder

e Anhydrous Dimethyl Sulfoxide (DMSO)
« Sterile microcentrifuge tubes or vials

o Calibrated analytical balance

o Calibrated micropipettes and sterile tips
» Vortex mixer

e Centrifuge

Protocol for Preparing a 10 mM MFH290 Stock Solution:

o Acclimatization: Before opening, allow the vial of MFH290 powder to equilibrate to room

temperature for at least 60 minutes.[6] This prevents condensation from forming on the

compound.
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» Weighing: Tare a sterile microcentrifuge tube on a calibrated analytical balance. Carefully
weigh the desired amount of MFH290 powder. For example, to prepare 1 mL of a 10 mM
stock solution, you would weigh out 5.26 mg of MFH290 (see calculation below). For
accuracy, it is recommended to weigh a larger amount (e.g., 10.52 mg) and dissolve it in a
larger volume (e.g., 2 mL) to minimize weighing errors.[7]

o Calculation:
» Mass (g) = Concentration (mol/L) x Volume (L) x Molecular Weight ( g/mol )
» Mass (mg) = 10 mmol/L x 0.001 L x 525.69 g/mol x 1000 mg/g = 5.2569 mg

 Dissolution: Add the appropriate volume of anhydrous DMSO to the microcentrifuge tube
containing the MFH290 powder.

e Mixing: Vortex the solution for 1-2 minutes until the MFH290 is completely dissolved. A brief
centrifugation might be necessary to collect all the powder from the walls of the tube before
adding the solvent.[5]

 Aliquoting: To avoid repeated freeze-thaw cycles which can lead to degradation of the
compound, it is highly recommended to aliquot the stock solution into smaller, single-use
volumes in sterile microcentrifuge tubes.[1][5]

o Storage: Store the aliquots in tightly sealed vials at -20°C for short-term storage (up to 1
month) or at -80°C for long-term storage (up to 6 months).[1] When ready to use, thaw an
aliquot at room temperature.

Protocol for Preparing Working Solutions:

For cell-based assays, the DMSO stock solution should be serially diluted in the appropriate
cell culture medium to the final desired concentration.[5] It is crucial to ensure that the final
concentration of DMSO in the culture medium is less than 0.5% to avoid solvent-induced
cytotoxicity.[5] A vehicle control (medium with the same final concentration of DMSO) should
always be included in the experiment.

Visualizations
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Stock Solution Preparation Workflow
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End: Ready-to-Use Stock Solution
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Caption: Workflow for the preparation of an MFH290 stock solution.
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MFH?290 Mechanism of Action
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Caption: Simplified signaling pathway showing the inhibitory action of MFH290.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Onlin

e.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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